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Compound of Interest

Compound Name: Ticlopidine-d4

Cat. No.: B565562 Get Quote

Ensuring the safe and environmentally responsible disposal of Ticlopidine-d4 is critical for

laboratory safety and compliance. As a deuterated analog of the antiplatelet agent Ticlopidine,

this compound requires careful handling and adherence to specific disposal protocols due to its

potential environmental hazards. This guide provides essential information on the proper

disposal procedures for Ticlopidine-d4, tailored for researchers, scientists, and drug

development professionals.

Understanding the Hazard Profile
Ticlopidine hydrochloride, the parent compound of Ticlopidine-d4, is classified as hazardous,

being harmful if swallowed and causing serious eye damage.[1] Crucially, it is also categorized

as very toxic to aquatic life with long-lasting effects.[1] This high aquatic toxicity underscores

the importance of preventing its release into the environment. Therefore, Ticlopidine-d4
should be managed as a hazardous pharmaceutical waste.

Quantitative Data Summary
For clear reference, the following table summarizes key hazard and classification information

for Ticlopidine hydrochloride, which should be considered applicable to Ticlopidine-d4 in the

context of disposal.
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Parameter Value Reference

Acute Oral Toxicity (LD50, rat) 1,780 mg/kg [1]

Acute Oral Toxicity (LD50,

mouse)
600 mg/kg [1]

Aquatic Hazard (Acute)
Category 1 (Very toxic to

aquatic life)
[1]

Aquatic Hazard (Chronic)

Category 1 (Very toxic to

aquatic life with long lasting

effects)

[1]

Eye Damage
Category 1 (Causes serious

eye damage)
[1]

Step-by-Step Disposal Protocol for Ticlopidine-d4
Adherence to a strict, step-by-step disposal protocol is mandatory to mitigate risks and ensure

regulatory compliance.

1. Personal Protective Equipment (PPE):

Before handling Ticlopidine-d4 for disposal, always wear appropriate PPE, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves.

2. Waste Segregation:

Ticlopidine-d4 waste must be segregated from general and non-hazardous waste streams.

Use a designated, clearly labeled hazardous waste container. Based on general

pharmaceutical waste guidelines, a blue-lidded bin is often used for non-hazardous

medicines, while more hazardous materials may require specific containers as dictated by

institutional or local regulations.[2]

3. Containerization:
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Solid Waste: Place any solid Ticlopidine-d4, contaminated lab materials (e.g., weighing

paper, gloves, vials), into a primary container that is sealable and robust. This primary

container should then be placed in the designated hazardous pharmaceutical waste

container.

Liquid Waste: Solutions containing Ticlopidine-d4 should not be disposed of down the drain.

[3] Collect liquid waste in a compatible, sealed, and clearly labeled hazardous waste

container.

4. Labeling:

The hazardous waste container must be clearly labeled with "Hazardous Waste," the name

of the chemical ("Ticlopidine-d4"), and the associated hazards (e.g., "Toxic," "Environmental

Hazard").

5. Storage:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials, drains, and general laboratory traffic while awaiting pickup.

6. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and certified hazardous

waste disposal company.

Ensure that the disposal company is aware of the nature of the waste to ensure it is handled

and treated appropriately, which for pharmaceutical waste, typically involves incineration.[2]

Maintain all necessary documentation and records of the disposal as required by your

institution and local regulations.[2]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of Ticlopidine-d4.

Caption: Workflow for the safe disposal of Ticlopidine-d4 waste.
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Regulatory Context
The disposal of pharmaceutical waste, including Ticlopidine-d4, is regulated by various

bodies. In the United States, these include the Environmental Protection Agency (EPA) under

the Resource Conservation and Recovery Act (RCRA) and potentially the Drug Enforcement

Administration (DEA) if the substance is controlled, though Ticlopidine is not currently listed as

a controlled substance.[3][4] It is imperative that all laboratory personnel are familiar with and

adhere to their institutional guidelines as well as local, state, and federal regulations governing

pharmaceutical waste.[4] Improper disposal can lead to significant environmental

contamination and regulatory penalties.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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